Cas no 2122282-61-3 (4-(3-Tolyl)thiophene-2-boronic acid)

• Product Name: 4-(3-Tolyl)thiophene-2-boronic acid
• CAS No: 2122282-61-3
• MF: C₁₁H₁₁BO₂S
• MW: 218.08
• CID: 5142355
• PubChem ID: 45785656
• Update Time: 2025-10-29

4-(3-Tolyl)thiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2122282-61-3
• (4-(m-Tolyl)thiophen-2-yl)boronic acid
• AKOS015943457
• 4-(3-Tolyl)thiophene-2-boronic acid
• SCHEMBL2556636

• Inchi： 1S/C11H11BO2S/c1-8-3-2-4-9(5-8)10-6-11(12(13)14)15-7-10/h2-7,13-14H,1H3
• InChI Key： SVGXHLBBKNZXNW-UHFFFAOYSA-N
• SMILES： B(C1SC=C(C2=CC=CC(C)=C2)C=1)(O)O

Computed Properties

• Exact Mass: 218.0572809g/mol
• Monoisotopic Mass: 218.0572809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-(3-Tolyl)thiophene-2-boronic acid

4-(3-Tolyl)thiophene-2-boronic acid (CAS No. 2122282-61-3): A Versatile Building Block in Modern Medicinal Chemistry

4-(3-Tolyl)thiophene-2-boronic acid (CAS No. 2122282-61-3) is a highly versatile compound that has gained significant attention in the field of medicinal chemistry and materials science. This compound, characterized by its unique structure, offers a wide range of applications in the synthesis of advanced pharmaceuticals, organic materials, and functional polymers. In this article, we will delve into the chemical properties, synthetic methods, and recent applications of 4-(3-Tolyl)thiophene-2-boronic acid, highlighting its importance in contemporary research.

Chemical Structure and Properties

4-(3-Tolyl)thiophene-2-boronic acid is a boronic acid derivative with a thiophene ring and a tolyl substituent. The thiophene ring, a five-membered heterocycle containing sulfur, imparts unique electronic and steric properties to the molecule. The boronic acid functional group, on the other hand, is known for its reactivity in various coupling reactions, making it an essential building block in organic synthesis. The combination of these structural features results in a compound with high reactivity and versatility.

The physical properties of 4-(3-Tolyl)thiophene-2-boronic acid include its solubility in polar solvents such as water and ethanol. It is also stable under mild conditions but can undergo various transformations under more reactive conditions. The compound's stability and solubility make it suitable for use in a wide range of synthetic protocols.

Synthetic Methods

The synthesis of 4-(3-Tolyl)thiophene-2-boronic acid can be achieved through several well-established methods. One common approach involves the coupling of 4-bromothiophene with 3-tolylboronic acid using palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This method is highly efficient and provides good yields of the desired product. The reaction typically proceeds under mild conditions, making it suitable for large-scale synthesis.

Another synthetic route involves the direct functionalization of thiophene derivatives using transition metal-catalyzed reactions. For example, the addition of boronic acids to thiophene derivatives can be achieved through palladium-catalyzed borylation reactions. This method offers excellent control over the regioselectivity and stereochemistry of the product.

Applications in Medicinal Chemistry

4-(3-Tolyl)thiophene-2-boronic acid has found numerous applications in medicinal chemistry due to its unique structural features and reactivity. One significant area of application is in the development of novel pharmaceuticals. The thiophene ring is known to enhance the bioavailability and metabolic stability of drug molecules, while the boronic acid group can be used for further functionalization to introduce specific pharmacological properties.

Recent studies have explored the use of 4-(3-Tolyl)thiophene-2-boronic acid as a building block for the synthesis of small molecules with potential therapeutic applications. For example, researchers have used this compound to develop inhibitors for various enzymes involved in disease pathways, such as kinases and proteases. These inhibitors have shown promising results in preclinical studies, demonstrating their potential as lead compounds for drug development.

In addition to its use in small molecule drug discovery, 4-(3-Tolyl)thiophene-2-boronic acid has also been employed in the development of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The boronic acid group can be used to mask reactive functionalities, improving the stability and solubility of prodrugs while ensuring their activation at the target site.

Applications in Materials Science

Beyond medicinal chemistry, 4-(3-Tolyl)thiophene-2-boronic acid has also found applications in materials science. The thiophene ring is a key component in conjugated polymers used for organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of a boronic acid group allows for further functionalization and fine-tuning of the electronic properties of these materials.

Recent research has focused on using 4-(3-Tolyl)thiophene-2-boronic acid as a building block for the synthesis of conjugated polymers with enhanced performance characteristics. For example, researchers have developed polymers incorporating this compound that exhibit improved charge transport properties and higher photoluminescence quantum yields. These advancements have significant implications for the development of next-generation electronic devices.

Safety Considerations

In handling and using 4-(3-Tolyl)thiophene-2-boronic acid, it is important to follow standard safety protocols to ensure safe laboratory practices. While this compound is not classified as hazardous or toxic under current regulations, it is advisable to handle it with care to avoid skin contact or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when working with this compound.

Conclusion

4-(3-Tolyl)thiophene-2-boronic acid (CAS No. 2122282-61-3) is a highly versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an essential building block for the synthesis of advanced pharmaceuticals and functional materials. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern scientific endeavors.